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Compound of Interest

Methyl 2-oxoindoline-6-
Compound Name:
carboxylate

Cat. No.: B104492

This document provides immediate, essential safety protocols and logistical plans for
researchers, scientists, and drug development professionals handling Methyl 2-oxoindoline-6-
carboxylate (CAS No. 14192-26-8). The following procedures are designed to ensure safe
handling, storage, and disposal of this chemical compound.

Hazard Identification and Classification

Methyl 2-oxoindoline-6-carboxylate is classified as a hazardous substance. It is crucial to be
aware of its potential health effects to ensure proper handling. The primary hazards associated
with this compound are skin irritation, serious eye irritation, and potential respiratory irritation.[1]
Ingestion of this compound may also be harmful.[2][3]

Hazard Statement GHS Classification Description
H315 Skin Irrit. 2 Causes skin irritation.[1]
) Causes serious eye irritation.

H319 Eye Irrit. 2A

[1]

May cause respiratory
H335 STOT SE 3 T

irritation.[1]
H302 Acute Tox. 4 Harmful if swallowed.[3]
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Signal Word: Warning[1]
Hazard Pictogram:
GHSO07: Exclamation Mark

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Methyl 2-
oxoindoline-6-carboxylate to minimize exposure and ensure personal safety.

Protection Type Equipment Specification Rationale

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should

Eye and Face Protection splashes of the chemical or
be worn over goggles when

Protects eyes and face from

] ] ) solvents.
there is a risk of splashing.[1]

[4]115]

Chemically resistant gloves
(e.g., nitrile, powder-free).[1][4]
[5][€] It is crucial to inspect i
) Protects hands from direct
Hand Protection gloves before use and to ] )
) contact with the chemical.
practice proper removal
techniques to avoid skin

contamination.[4]

A flame-resistant lab coat is
) ) required. Wear long pants and Prevents skin contact with the
Skin and Body Protection .
closed-toe shoes to cover all chemical.

exposed skin.[4]

A NIOSH-approved respirator
may be required if engineering
) ) controls are insufficient or Minimizes the risk of inhaling
Respiratory Protection , , ,
during spill cleanup.[1][4] Use chemical dust or aerosols.
in a well-ventilated area,

preferably a fume hood.[5][7]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following step-by-step procedures is critical for the safe handling of Methyl 2-
oxoindoline-6-carboxylate from receipt to disposal.

Preparation and Engineering Controls

« Ventilation: Always handle this compound in a well-ventilated area. A certified chemical fume
hood is the preferred engineering control.[7]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[1]

o Work Area: Keep the work area clean and organized to prevent spills.[4] Avoid the formation
of dust and aerosols.[4]

Handling the Solid Compound (Weighing and
Transferring)

Don all required PPE as specified in the table above.

o Perform all manipulations of the solid compound within a chemical fume hood to minimize
inhalation exposure.

o Use a spatula or other appropriate tool to carefully transfer the desired amount of the solid
from its storage container to a weighing vessel.

e Avoid creating dust. If dust is generated, ensure the fume hood sash is at the appropriate
height to capture it.

o Close the primary container tightly immediately after use.

» Clean any residual solid from the weighing area using a damp cloth or towel, and dispose of
it as hazardous waste.

Solution Preparation
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e Slowly add the weighed solid to the desired solvent in a suitable container within the fume
hood.

« Stir the mixture to dissolve the solid. Be aware of any potential exothermic reactions,
although none are specifically noted for this compound.

» Ensure the container is appropriately labeled with the chemical name, concentration, solvent,
and date of preparation.

Storage

o Short-Term Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and
well-ventilated area away from incompatible substances like strong oxidizing agents.[1][5]

e Long-Term Storage: For long-term storage, maintain the compound at 2-8°C in a refrigerator.

[5]18]

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.
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Exposure Route First-Aid Measures

Remove the person to fresh air and keep them
) comfortable for breathing. If breathing is difficult
Inhalation . e o
or stops, provide artificial respiration. Seek

immediate medical attention.[1][5]

Immediately flush the skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[1][5] Seek

medical attention if irritation persists.[1]

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue

rinsing.[1][5] Seek immediate medical attention.

[1]

Do NOT induce vomiting.[5][7] Rinse the mouth
) thoroughly with water. Never give anything by
Ingestion .
mouth to an unconscious person.[5] Seek

immediate medical attention.[5]

Spill Response

o Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand)
and place it in a sealed, labeled container for disposal.[4]

o Large Spills: Evacuate unnecessary personnel.[1] Ensure adequate ventilation.[1] Wear
appropriate PPE, including respiratory protection.[1] Prevent the spill from entering drains or
waterways.[5] Contain and collect the spilled material for disposal in a designated hazardous
waste container.

Disposal Plan

The disposal of Methyl 2-oxoindoline-6-carboxylate and any contaminated materials must be
handled as hazardous waste in accordance with all local, state, and federal regulations.
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o Waste Collection:

o Collect all waste containing this chemical, including contaminated PPE, weighing paper,
and cleaning materials, in a dedicated, clearly labeled, and sealed hazardous waste
container.[9]

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

» Disposal Method:
o Never dispose of this chemical down the drain or in the regular trash.[9]

o The recommended disposal method is incineration in an authorized facility equipped with
an afterburner and a flue gas scrubber.[1]

o Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Workflow for Handling Methyl 2-oxoindoline-6-
carboxylate
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Caption: Workflow for the safe handling of Methyl 2-oxoindoline-6-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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